3-hydroxy-N'-[(4-methoxyphenoxy)acetyl]benzohydrazide

• IUPAC Name: 3-hydroxy-N'-[2-(4-methoxyphenoxy)acetyl]benzohydrazide
• InChI: InChI=1S/C16H16N2O5/c1-22-13-5-7-14(8-6-13)23-10-15(20)17-18-16(21)11-3-2-4-12(19)9-11/h2-9,19H,10H2,1H3,(H,17,20)(H,18,21)
• InChI Key: DIJDHFUTNRICLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC(=CC=C2)O
• Molecular Formula: C16H16N2O5
• DSSTOX Substance ID: DTXSID90972287
• Molecular Weight: 316.31 g/mol
• CAS RN: 5686-61-3

Description

Synthesis Analysis

The synthesis of benzohydrazide derivatives, including 3-hydroxy-N'-[(4-methoxyphenoxy)acetyl]benzohydrazide, involves the reaction of benzaldehydes with hydrazides. For example, (E)-3-Bromo-N′-(4-methoxybenzylidene)benzohydrazide methanol solvate was synthesized by reacting 4-methoxybenzaldehyde with an equimolar quantity of 3-bromobenzohydrazide in methanol, showcasing a similar synthetic pathway that could be applicable for synthesizing the compound (Cao, 2009).

Molecular Structure Analysis

The molecular structure of benzohydrazide derivatives is characterized by their benzene rings and the hydrazide moiety. The dihedral angle between the benzene rings and the planarity of the substituents such as methoxy groups plays a crucial role in their structural configuration. For instance, (E)-4-Hydroxy-N′-(3-hydroxy-4-methoxybenzylidene)benzohydrazide exhibits a trans conformation with respect to the C=N double bond, with a dihedral angle between the two benzene rings being 24.17° (Fun, Horkaew, & Chantrapromma, 2011).

Chemical Reactions and Properties

Benzohydrazide derivatives undergo various chemical reactions, including coordination with metals to form complexes. These reactions are significant for their applications in medicinal chemistry and material science. For example, a benzohydrazone compound was reacted with acetohydroxamic acid and VO(acac)₂ in methanol to form an oxovanadium complex, demonstrating the reactivity of such compounds (Qu et al., 2015).

Physical Properties Analysis

The physical properties of benzohydrazide derivatives, including melting points, solubility, and crystal structures, are influenced by their molecular structures. The crystalline forms of these compounds are often stabilized by hydrogen bonding and π-π interactions, which are essential for understanding their solubility and stability (Cao, 2009).

Chemical Properties Analysis

The chemical properties of benzohydrazide derivatives, such as reactivity, acidity, and basicity, are pivotal for their biological activities. These properties are often explored through their interactions with enzymes, receptors, and other biological targets. The urease inhibitory activities of benzohydrazide derivatives have been reported, indicating their potential for therapeutic applications (Qu et al., 2015).